Cas no 874806-50-5 (5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)
5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl-1,3-dimethylpyrimidine-2,4-dione
- 874806-50-5
- REGID_for_CID_7161892
- HMS2744B11
- 5-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
- AKOS024614324
- SR-01000016793
- VU0352367-2
- DTXSID401332248
- F1844-0076
- CHEMBL1903919
- SMR000320507
- MLS000419696
- SR-01000016793-1
- 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
-
- Inchi: 1S/C17H22N4O5S/c1-18-12-15(16(22)19(2)17(18)23)27(24,25)21-10-8-20(9-11-21)13-4-6-14(26-3)7-5-13/h4-7,12H,8-11H2,1-3H3
- InChI Key: QEGPMZBPZIFNJF-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C=C(S(N2CCN(C3=CC=C(OC)C=C3)CC2)(=O)=O)C(=O)N1C
Computed Properties
- Exact Mass: 394.13109099g/mol
- Monoisotopic Mass: 394.13109099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 98.8Ų
5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1844-0076-2μmol |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-5μmol |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-10μmol |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-20μmol |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-1mg |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-2mg |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-3mg |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-4mg |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-5mg |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1844-0076-10mg |
5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
874806-50-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
Introduction to 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-50-5)
5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-50-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydropyrimidines and features a unique structural motif that includes a piperazine ring and a sulfonyl group. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for drug development.
The chemical structure of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a central tetrahydropyrimidine core with two methyl groups at the 1 and 3 positions. The 5-position is substituted with a sulfonyl group linked to a piperazine ring, which itself is substituted with a 4-methoxyphenyl group. This intricate arrangement of functional groups contributes to the compound's high affinity for specific biological targets and its potential as a therapeutic agent.
Recent research has focused on the pharmacological properties of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of phosphodiesterase (PDE) enzymes, which are key regulators of cyclic nucleotide signaling pathways. By modulating these pathways, the compound may offer therapeutic benefits in conditions such as Alzheimer's disease and depression.
In addition to its PDE inhibitory activity, 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has also shown promise as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by interfering with cell cycle progression and inducing apoptosis. These findings suggest that the compound may have potential as an anticancer drug candidate.
The pharmacokinetic properties of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been investigated. Research indicates that it has favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, it demonstrates low toxicity and minimal side effects in preclinical studies, making it a promising candidate for further development.
To further understand the mechanisms of action of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, researchers have conducted molecular docking studies and in vitro assays. These studies have provided insights into the interactions between the compound and its target proteins. For example, molecular docking simulations have revealed that the sulfonyl group plays a crucial role in forming hydrogen bonds with key residues in the active site of PDE enzymes. This interaction contributes to the high affinity and selectivity of the compound for its target.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
In conclusion, 5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-50-5) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
874806-50-5 (5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)